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Abstract

This technical guide provides a comprehensive overview of 1,2-dimethoxy-4-(2-
nitroethenyl)benzene (CAS Number: 4230-93-7), a compound of interest in organic synthesis
and pharmaceutical research. Also known by its synonym 3,4-dimethoxy-[3-nitrostyrene, this
molecule has demonstrated notable antifungal properties. This document consolidates its
physicochemical properties, synthesis protocols, spectroscopic data, and biological activity,
with a focus on its potential mechanism of action as an inhibitor of Protein Tyrosine
Phosphatase 1B (PTP1B). Detailed experimental methodologies and data are presented to
support further research and development efforts.

Chemical Identity and Physicochemical Properties

1,2-dimethoxy-4-(2-nitroethenyl)benzene is a solid, crystalline compound.[1][2][3] Its
chemical structure and key properties are summarized below.

Table 1: Chemical Identification
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Identifier Value
CAS Number 4230-93-7[2][3][4]
1,2-dimethoxy-4-[(E)-2-nitroethenyl]lbenzene[2
IUPAC Name y-4(E) 4 4
[5]
3,4-dimethoxy-f-nitrostyrene, 1,2-Dimethoxy-4-
Synonyms o
(2-nitrovinyl)benzene[2][3]
Molecular Formula C10H11NOa[4]
Molecular Weight 209.20 g/mol [4]
InChl Key SYIMYDMKPSZMSB-AATRIKPKSA-N[2][4][5]

Table 2: Physicochemical Data

Property Value Source
Melting Point 140 °C [61[71[8]
Boiling Point 343.9 °C at 760 mmHg [61[71[8]
Flash Point 158.6 °C [71[8]

White to Yellow to Yellow-
Appearance [3]
green powder/crystal

Purity >98.0% (GC) [3]
Sealed in dry, room
Storage [2][5]
temperature
Synthesis

The primary method for synthesizing 1,2-dimethoxy-4-(2-nitroethenyl)benzene is the Henry
reaction, a classic carbon-carbon bond-forming reaction in organic chemistry.[9][10] This
reaction involves the condensation of an aldehyde with a nitroalkane in the presence of a base.

Experimental Protocol: Henry Reaction
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This protocol is based on the general procedure for the synthesis of 3-nitrostyrene derivatives.

Materials:

3,4-dimethoxybenzaldehyde (Veratraldehyde)

Nitromethane

Ammonium acetate (catalyst)

Methanol (for recrystallization)
Procedure:

o Combine 3,4-dimethoxybenzaldehyde (1.0 mmol), nitromethane (1.5 mmol), and ammonium
acetate (0.8 mmol).

e The reaction mixture is heated. For laboratory scale, this can be efficiently carried out using
a microwave synthesizer (e.g., 200 W, 90 °C for 45 minutes).

o Upon completion of the reaction, allow the mixture to cool to room temperature.
e The crystalline product formed is collected by filtration.
e The crude product is washed with cold methanol.

o Recrystallization from methanol is performed to yield the purified 1,2-dimethoxy-4-(2-
nitroethenyl)benzene.

Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 1,2-dimethoxy-4-(2-
nitroethenyl)benzene via the Henry reaction.
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Reactants

Click to download full resolution via product page
Caption: Synthesis workflow for 1,2-dimethoxy-4-(2-nitroethenyl)benzene.

Spectroscopic Data

Spectroscopic data is crucial for the structural confirmation of the synthesized compound.
While a specific spectrum for 1,2-dimethoxy-4-(2-nitroethenyl)benzene is not readily
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available in the searched literature, the expected characteristic signals for its isomer, 1,4-
dimethoxy-2-[(E)-2-nitroethenyl]benzene, can provide a reference.[11]

Table 3: Expected Spectroscopic Data

Technique Expected Signals

Strong asymmetric and symmetric NOz
stretches (~1520 cm~! and ~1350 cm~1), C=C
stretching of the nitroethenyl group (~1600
cm~1)[11]

Infrared (IR)

Molecular ion peak at m/z 209, consistent with

Mass Spec. (MS
pec. (MS) the molecular formula C10H11NOa4[11]

Biological Activity and Mechanism of Action

Research has indicated that 1,2-dimethoxy-4-(2-nitroethenyl)benzene and its derivatives

exhibit promising antimicrobial, particularly antifungal, activity.[12][13]

Antifungal Activity

A study investigating a series of 3,4-dimethoxy-B-nitrostyrene derivatives reported the
antifungal activity of the parent compound against Candida albicans.[12][13]

Table 4: Antifungal Activity

Compound Organism MIC (pg/mL)

1,2-dimethoxy-4-(2-

nitroethenyl)benzene

Candida albicans 128

Mechanism of Action: PTP1B Inhibition

The antimicrobial effects of 3,4-dimethoxy-p-nitrostyrene derivatives are suggested to be linked
to their interaction with protein tyrosine phosphatase 1B (PTP1B).[12][14] PTP1B is a key
enzyme in cellular signaling, and its inhibition can disrupt various cellular processes in

microorganisms.[12][14][15]
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Molecular docking studies suggest that these compounds can act as inhibitors of PTP1B.[12]
[14] PTP1B plays a role as a negative regulator in insulin signaling pathways and is involved in
cell differentiation and gene transcription in eukaryotes like Candida albicans.[4][8][12][13] By
acting as tyrosine mimetics, 3,4-dimethoxy-p-nitrostyrene derivatives may interrupt these
crucial signaling pathways.[13]

Proposed Signaling Pathway Inhibition

The following diagram illustrates the proposed mechanism of action through the inhibition of
the PTP1B signaling pathway.

PTP1B Signaling Pathway Inhibition
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Caption: Proposed inhibition of the PTP1B signaling pathway.
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Safety Information

1,2-dimethoxy-4-(2-nitroethenyl)benzene is classified as an irritant.[7][8] Appropriate safety
precautions should be taken during handling.

e Hazard Codes: Xi (Irritant)[7][8]
o Risk Statements: R 36/37/38 (Irritating to eyes, respiratory system and skin)[7][8]

» Safety Statements: S 26 (In case of contact with eyes, rinse immediately with plenty of water
and seek medical advice), S 36 (Wear suitable protective clothing)[7][8]

Conclusion

1,2-dimethoxy-4-(2-nitroethenyl)benzene is a compound with demonstrated antifungal
activity, likely mediated through the inhibition of protein tyrosine phosphatase 1B. Its
straightforward synthesis via the Henry reaction makes it an accessible target for further
investigation. This technical guide provides a foundational body of information to aid
researchers in the fields of medicinal chemistry, drug discovery, and materials science in their
exploration of this and related compounds. Further studies are warranted to fully elucidate its
therapeutic potential and expand upon its known biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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